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Compound of Interest

Compound Name: Anhalamine

Cat. No.: B1203834 Get Quote

Introduction

Anhalamine is a naturally occurring tetrahydroisoquinoline alkaloid found in the peyote cactus

(Lophophora williamsii).[1] Structurally related to mescaline, it is one of the many alkaloids

present in this cactus.[1][2] Anhalamine has garnered interest in the scientific community for

its specific pharmacological activity, notably its potent inverse agonism at the serotonin 5-HT₇

receptor.[1] This guide provides a comprehensive overview of the physical, chemical, and

biological properties of Anhalamine, tailored for researchers in pharmacology and drug

development.

Physical and Chemical Properties
Anhalamine is a crystalline solid with defined physical and chemical characteristics.[3] Its

properties, along with those of its common hydrochloride salt, are summarized below.
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Property Value Source

IUPAC Name
6,7-Dimethoxy-1,2,3,4-

tetrahydroisoquinolin-8-ol
[1][4]

CAS Registry Number 643-60-7 [3][4]

Chemical Formula C₁₁H₁₅NO₃ [1][3][4]

Molecular Weight 209.24 g/mol [3][4][5]

Appearance Crystals [3]

Melting Point 189-191 °C [3]

Solubility

Almost insoluble in cold water,

cold alcohol, and ether.

Soluble in hot water, alcohol,

acetone, and dilute acids.

[3]

XlogP 0.90 [5]

Hydrogen Bond Donors 2 [5]

Hydrogen Bond Acceptors 4 [5]

Anhalamine HCl Dihydrate

Formula C₁₁H₁₅NO₃·HCl·2H₂O [3]

Molecular Weight 281.73 g/mol [3]

Melting Point 258 °C [3]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of Anhalamine. The

following table summarizes its key spectral features.
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Spectroscopic Technique Data Source

UV-Vis (in Ethanol) λₘₐₓ: 274 nm (log ε 2.90) [3]

Mass Spectrometry (GC-MS)

Key Peaks: Base peak and

other significant fragments are

observable.

[6]

¹H NMR
Spectra available for the

hydrochloride salt.
[7]

FTIR

Spectra available for the

hydrochloride salt (KBr wafer

technique).

[7]

Experimental Protocols
Isolation of Anhalamine from Lophophora williamsii
Anhalamine is naturally sourced from the peyote cactus.[3] The general procedure for isolating

alkaloids from plant material involves extraction and purification steps.

Methodology:

Drying and Grinding: Dried peyote buttons are ground into a fine powder to increase the

surface area for extraction.[8]

Extraction: The powdered material is subjected to extraction with a suitable solvent, typically

methanol or ethanol, often using a Soxhlet apparatus. This process is repeated to ensure

complete extraction of the alkaloids.

Acid-Base Extraction:

The crude extract is dissolved in an acidic aqueous solution (e.g., dilute HCl), which

protonates the basic alkaloids, making them water-soluble.

The acidic solution is then washed with a nonpolar solvent (e.g., ether or chloroform) to

remove non-alkaloidal, lipid-soluble impurities.
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The aqueous layer is then made basic (e.g., with NaOH or NH₄OH), which deprotonates

the alkaloids, rendering them insoluble in water but soluble in an organic solvent.

The alkaloids are then extracted from the basic aqueous solution using a nonpolar organic

solvent.

Purification: The resulting crude alkaloid mixture is purified using chromatographic

techniques, such as column chromatography or preparative thin-layer chromatography

(TLC), to separate Anhalamine from other peyote alkaloids like mescaline, anhalonidine,

and pellotine.[2][8]

Crystallization: The purified Anhalamine is crystallized from a suitable solvent (e.g., hot

water or alcohol) to yield pure crystals.[3]
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Workflow for Anhalamine Isolation and Analysis

Peyote Cactus (L. williamsii)

Grind to Fine Powder

Solvent Extraction (e.g., Methanol)

Acid-Base Extraction
(Dissolve in Acid, Wash)

Basify and Extract with
Organic Solvent

Chromatographic Purification (TLC/Column)

Pure Anhalamine

Spectroscopic Analysis
(MS, NMR, IR, UV-Vis)
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Anhalamine Signaling at 5-HT7 Receptor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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